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Compound of Interest

Compound Name: LY450108

Cat. No.: B1675698

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), safety procedures, and disposal plans for
LY450108, also known as MPEP (2-methyl-6-(2-phenylethynyl)-pyridine, monohydrochloride).

Hazard Identification and Personal Protective
Equipment

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, LY450108 (MPEP)
is not classified as a hazardous substance according to the Globally Harmonized System
(GHS). However, it is always prudent to handle all research chemicals with a high degree of
caution.

Personal Protective Equipment (PPE) Recommendations:

While the SDS for MPEP states that no special personal protective equipment is required,
standard laboratory best practices should always be followed to minimize any potential risk.
This includes:

o Eye Protection: Safety glasses with side shields or goggles should be worn to protect against
splashes.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn to prevent skin
contact.
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» Body Protection: A standard laboratory coat is recommended to protect clothing and skin.

» Respiratory Protection: If working with the powdered form for extended periods or in a poorly
ventilated area, a dust mask or respirator may be considered to minimize inhalation.

Quantitative Data

The following table summarizes the available quantitative data for LY450108 (MPEP). Many
physical and chemical properties are not fully determined, underscoring the need for careful

handling.
Property Value Reference
CAS Number 219911-35-0
Molecular Formula C14H11N - HCI N/A
Molecular Weight 229.7 g/mol N/A
Appearance A crystalline solid N/A
Boiling Point/Range Undetermined
Flash Point Not applicable
Decomposition Temperature Not determined
Water Solubility Not determined

Partition Coefficient (n- _
Not determined
octanol/water)

Operational and Disposal Plans

Handling and Storage:

e Handling: No special handling measures are required. However, as a general precaution,
avoid generating dust and ensure good ventilation in the work area.

o Storage: Store the compound in accordance with the information provided on the product
insert. This typically involves keeping the container tightly sealed in a cool, dry, and well-
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ventilated place.
Spill Management:
In the event of a spill:
o Containment: Mechanically pick up the spilled solid material.
e Cleaning: Clean the affected area thoroughly.

o Disposal: Dispose of the collected material and any contaminated cleaning supplies as
chemical waste according to your institution's guidelines.

Disposal Plan:

All chemical waste, including unused LY450108 and contaminated materials, must be disposed
of in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.
o Waste Segregation: Do not mix with other waste streams unless compatible.

o Disposal Route: Contact your institution's Environmental Health and Safety (EHS) office for
guidance on the proper disposal procedures for non-hazardous chemical waste. Do not
dispose of down the drain or in regular trash unless explicitly approved by EHS.

Experimental Protocols

Detailed experimental protocols will vary depending on the specific research application. The
following provides a general workflow for preparing a stock solution of LY450108.

Workflow for Stock Solution Preparation:
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Preparation

Dissolution Storage

Desired Concentration Ensure Complete Dissolution Long-term Stability

Store at -20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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